![molecular formula C17H19FN2O6S B2510110 N-(2,2-diethoxyethyl)-3-(2-fluoro-4-nitrophenoxy)thiophene-2-carboxamide CAS No. 303152-59-2](/img/structure/B2510110.png)
N-(2,2-diethoxyethyl)-3-(2-fluoro-4-nitrophenoxy)thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,2-diethoxyethyl)-3-(2-fluoro-4-nitrophenoxy)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H19FN2O6S and its molecular weight is 398.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Derivatives : Research has shown the potential for synthesizing various derivatives of related compounds. For example, Bol’but, Kemskii, and Vovk (2014) explored the synthesis of 5-Amino-N-(2,2-dialkoxyethyl)pyrazole-4-carboxamides, highlighting the versatility in creating different compounds from similar structures Bol’but, Kemskii, & Vovk, 2014.
- Mass Spectrometry Studies : Ceraul et al. (1995) conducted studies in organic mass spectrometry, particularly focusing on the formation of phenol radical ions from similar N-arylthiophenecarboxamides Ceraul et al., 1995.
Potential Medical and Biological Applications
- Cancer Research : A study by Wang et al. (2005) on synthesizing [18F]SU11248, a tracer for imaging cancer tyrosine kinase, indicates the potential application of related compounds in cancer research and diagnosis Wang et al., 2005.
- Antimicrobial Research : Talupur, Satheesh, and Chandrasekhar (2021) explored the synthesis and antimicrobial evaluation of thiophene-2-carboxamides, indicating their relevance in developing new antimicrobial agents Talupur, Satheesh, & Chandrasekhar, 2021.
- Neuroscience Research : García et al. (2014) synthesized N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}carboxamides as analogs for serotonin receptors, suggesting a potential application in neuroscience and psychopharmacology García et al., 2014.
Advanced Material Science
- Luminescent Materials : Dou et al. (2018) discussed the synthesis of lanthanide–organic frameworks containing bithiophene groups, indicating the compound's potential in creating advanced luminescent materials Dou et al., 2018.
Analytical Chemistry
- Spectral Studies : The work by Thirunarayanan and Sekar (2013) on solvent-free synthesis of thiophene derivatives and their spectral linearity contributes to understanding the spectroscopic properties of similar compounds Thirunarayanan & Sekar, 2013.
Properties
IUPAC Name |
N-(2,2-diethoxyethyl)-3-(2-fluoro-4-nitrophenoxy)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2O6S/c1-3-24-15(25-4-2)10-19-17(21)16-14(7-8-27-16)26-13-6-5-11(20(22)23)9-12(13)18/h5-9,15H,3-4,10H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSJHLOGBFGVIBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CNC(=O)C1=C(C=CS1)OC2=C(C=C(C=C2)[N+](=O)[O-])F)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.